1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 5-bromothiophene-2-carboxylate

• IUPAC Name: [1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 5-bromothiophene-2-carboxylate
• InChI: InChI=1S/C15H10BrFN2O2S2/c16-13-4-3-11(22-13)14(20)21-9-6-19(7-9)15-18-10-2-1-8(17)5-12(10)23-15/h1-5,9H,6-7H2
• InChI Key: JWZAHSWSDMOPBX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(S2)C=C(C=C3)F)OC(=O)C4=CC=C(S4)Br
• Molecular Formula: C15H10BrFN2O2S2
• Molecular Weight: 413.3 g/mol

Description

1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 5-bromothiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the azetidinyl thiophene carboxylate class of compounds and is known to exhibit certain biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Various studies have been conducted to synthesize and evaluate the pharmacological properties of compounds related to 1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 5-bromothiophene-2-carboxylate. For instance, the synthesis of azetidin-2-ones and thiazolidin-4-ones encompassing benzothiazole, showing potential anti-inflammatory, analgesic, CNS depressant, and skeletal muscle relaxant activity, highlights the compound's relevance in medicinal chemistry and drug development (Gurupadayya et al., 2008).

Antimicrobial Activity

Compounds derived from similar structures have demonstrated significant antimicrobial activity against various bacterial and fungal strains. For example, microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones derived from benzothiazole, showed antibacterial and antifungal activity, underlining the potential of these compounds in addressing resistant microbial infections (Mistry & Desai, 2006).

Anticancer Properties

Research into benzothiazole derivatives, including those with azetidinone and thiazolidinone structures, has also pointed to their promising anticancer properties. For instance, novel benzothiazole pyrimidine derivatives were synthesized and found to possess in vitro antibacterial and antifungal activities, suggesting their potential in cancer therapy (Maddila et al., 2016).